Cas no 99419-04-2 (3-Hydrazinyl-6-methoxypyridazine)

• Product name: 3-Hydrazinyl-6-methoxypyridazine
• CAS No: 99419-04-2
• MF: C₅H₈N₄O
• MW: 140.143219947815
• MDL: MFCD08436543
• CID: 1026927
• PubChem ID: 16457148

3-Hydrazinyl-6-methoxypyridazine Chemical and Physical Properties

Names and Identifiers

• 3-Hydrazinyl-6-methoxypyridazine
• (6-methoxypyridazin-3-yl)hydrazine
• DTXSID20586093
• A858472
• SY319949
• MFCD08436543
• J-512604
• 99419-04-2
• 3-HYDRAZINO-6-METHOXYPYRIDAZINE
• AB44993
• AKOS002312957
• DS-2525
• SCHEMBL6525225
• DB-105573

• MDL： MFCD08436543
• Inchi： InChI=1S/C5H8N4O/c1-10-5-3-2-4(7-6)8-9-5/h2-3H,6H2,1H3,(H,7,8)
• InChI Key： XEUHRAAAPRMRHB-UHFFFAOYSA-N
• SMILES： COC1=CC=C(NN)N=N1

Computed Properties

• Exact Mass: 140.07000
• Monoisotopic Mass: 140.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 73.1Ų

Experimental Properties

• Density: 1.316
• Boiling Point: 403.104°C at 760 mmHg
• Flash Point: 197.591°C
• Refractive Index: 1.624
• PSA: 73.06000
• LogP: 0.54410

3-Hydrazinyl-6-methoxypyridazine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C

3-Hydrazinyl-6-methoxypyridazine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Additional information on 3-Hydrazinyl-6-methoxypyridazine

Introduction to 3-Hydrazinyl-6-methoxypyridazine (CAS No. 99419-04-2)

3-Hydrazinyl-6-methoxypyridazine, identified by the Chemical Abstracts Service Number (CAS No.) 99419-04-2, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic organic molecule, featuring a hydrazine substituent and a methoxy group on a pyridazine backbone, has garnered attention due to its versatile structural framework and potential biological activities. The compound’s unique chemical properties make it a valuable scaffold for the development of novel therapeutic agents, particularly in addressing unmet medical needs.

The molecular structure of 3-Hydrazinyl-6-methoxypyridazine consists of a six-membered pyridazine ring, which is a nitrogen-containing heterocycle known for its stability and reactivity. The presence of both a hydrazine group (–NH₂) and a methoxy group (–OCH₃) introduces multiple reactive sites, enabling diverse chemical modifications and functionalization strategies. These features are particularly advantageous in medicinal chemistry, where structural diversity is often linked to enhanced pharmacological efficacy.

In recent years, there has been growing interest in pyridazine derivatives as pharmacophores due to their demonstrated ability to interact with biological targets such as enzymes and receptors. The hydrazine moiety, in particular, is well-documented for its role in forming covalent bonds with biological molecules, which can lead to potent and selective drug interactions. Additionally, the methoxy group can influence electronic properties and metabolic stability, making it a crucial factor in drug design.

Current research in the field of 3-Hydrazinyl-6-methoxypyridazine has explored its potential applications in various therapeutic areas. One notable area is anti-inflammatory drug development, where pyridazine derivatives have shown promise in modulating inflammatory pathways. Studies have indicated that compounds with similar structural motifs may inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). The hydrazine group’s ability to engage in redox chemistry further enhances its utility in such contexts.

Another promising application lies in the realm of anticancer research. Pyridazine-based molecules have been investigated for their ability to interfere with cancer cell proliferation by targeting critical signaling pathways. The structural flexibility of 3-Hydrazinyl-6-methoxypyridazine allows for the design of derivatives that can selectively inhibit kinases and other enzymes overexpressed in tumor cells. Preliminary studies have suggested that certain analogs may induce apoptosis or arrest cell cycle progression, offering a potential therapeutic strategy against various malignancies.

The synthesis of 3-Hydrazinyl-6-methoxypyridazine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridazines followed by functional group transformations. Advances in synthetic methodologies have enabled the efficient preparation of complex derivatives, facilitating rapid screening for biological activity.

In addition to its pharmaceutical applications, 3-Hydrazinyl-6-methoxypyridazine has shown potential in material science and agrochemical research. Its ability to form stable coordination complexes with metals makes it useful as a ligand in catalytic systems. Furthermore, modifications to its structure can lead to novel compounds with enhanced pesticidal or herbicidal properties, contributing to sustainable agricultural practices.

The pharmacokinetic profile of 3-Hydrazinyl-6-methoxypyridazine is another critical aspect under investigation. Factors such as solubility, metabolic stability, and distribution must be carefully considered to optimize drug delivery and efficacy. Computational modeling techniques have been increasingly employed to predict these properties before experimental validation, streamlining the drug discovery process.

Future directions in research on 3-Hydrazinyl-6-methoxypyridazine include exploring its role in neurodegenerative diseases and infectious disorders. The compound’s ability to cross the blood-brain barrier suggests potential applications in treating neurological conditions such as Alzheimer’s disease or Parkinson’s disease. Additionally, its interaction with bacterial enzymes has prompted investigations into novel antibiotics targeting resistant strains.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing the development of 3-Hydrazinyl-6-methoxypyridazine based therapeutics. Such partnerships facilitate the translation of laboratory findings into clinical applications by leveraging expertise across chemistry, biology, and medicine. Regulatory considerations must also be addressed to ensure compliance with safety standards while accelerating the approval process for new drugs.

In conclusion,3-Hydrazinyl-6-methoxypyridazine (CAS No. 99419-04-2) represents a promising compound with broad applications across multiple fields of research. Its unique structural features offer opportunities for designing innovative drugs targeting various diseases. Continued investigation into its synthesis, biological activity, and pharmacokinetic properties will further elucidate its potential contributions to human health and industrial advancements.